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Compound of Interest

Compound Name: 1-Phenyldecane

Cat. No.: B1670162 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structural and chemical

properties of 1-phenyldecane, a versatile aromatic hydrocarbon. The information herein is

intended to support research and development activities by providing detailed data on its

synthesis, characterization, and physical properties.

Chemical Structure and Properties
1-Phenyldecane, also known as n-decylbenzene, is an organic compound consisting of a

phenyl group attached to a ten-carbon alkyl chain. Its structure is characterized by both an

aromatic ring and a long, nonpolar aliphatic tail, rendering it useful in a variety of applications,

including as a starting material for the synthesis of surfactants and other organic compounds.
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Below is a visualization of the 2D chemical structure of 1-phenyldecane.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b1670162?utm_src=pdf-interest
https://www.benchchem.com/product/b1670162?utm_src=pdf-body
https://www.benchchem.com/product/b1670162?utm_src=pdf-body
https://www.rsc.org/suppdata/c5/qo/c5qo00395d/c5qo00395d1.pdf
https://www.benchchem.com/product/b1670162?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670162?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 1: Formation of Electrophile

Step 2: Electrophilic Attack

Step 3: Deprotonation and Catalyst Regeneration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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